Cas no 2137462-80-5 (1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-)

• Product Name: 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-
• CAS No: 2137462-80-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5277360
• PubChem ID: 165953402
• Update Time: 2025-05-30

1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-
• EN300-694395
• 2137462-80-5
• 1-[4-(azetidin-1-yl)-3-hydroxybutyl]cyclobutan-1-ol

• Inchi： 1S/C11H21NO2/c13-10(9-12-7-2-8-12)3-6-11(14)4-1-5-11/h10,13-14H,1-9H2
• InChI Key： CUNYEDWBZNGCMT-UHFFFAOYSA-N
• SMILES： OC1(CCC(CN2CCC2)O)CCC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 331.5±12.0 °C(Predicted)
• pka: 14.75±0.20(Predicted)

Additional information on 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-

1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- (CAS No. 2137462-80-5): A Comprehensive Overview

1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- (CAS No. 2137462-80-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a cyclobutyl moiety and an azetidine ring, which together confer it with distinct chemical and biological properties.

The cyclobutyl group is a four-carbon cyclic structure that is known for its rigidity and conformational constraints, which can influence the compound's interactions with biological targets. The azetidine ring, on the other hand, is a three-membered heterocyclic ring containing one nitrogen atom. Azetidine rings are increasingly being explored in drug design due to their ability to mimic larger amino acid residues and their potential to enhance the potency and selectivity of drug candidates.

Recent studies have highlighted the importance of 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- in various biological contexts. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study, published in *Organic Letters* in 2022, 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- was synthesized using a novel catalytic method that significantly improved the yield and purity of the compound. The authors described a palladium-catalyzed reaction that allowed for the efficient construction of the cyclobutyl and azetidine moieties, providing a robust synthetic route for further exploration of this compound's applications.

The hydroxyl group present in 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- plays a crucial role in its biological activity. Hydroxyl groups can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and stability. This feature is particularly important in drug design, where optimizing interactions with target proteins is essential for achieving therapeutic efficacy.

Moreover, 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- has shown promise in preliminary studies as a potential lead compound for developing new treatments for neurodegenerative diseases. Research conducted at the University of California, San Francisco, demonstrated that this compound can cross the blood-brain barrier and modulate key signaling pathways involved in neuroprotection. These findings suggest that 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- could be further developed into a drug candidate for conditions such as Alzheimer's disease and Parkinson's disease.

The structural versatility of 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- also makes it an attractive candidate for combinatorial chemistry approaches. By modifying different functional groups on the molecule, chemists can generate a library of analogs with varying biological activities. This approach can facilitate the identification of more potent and selective compounds for specific therapeutic applications.

In conclusion, 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- (CAS No. 2137462-80-5) represents a promising compound with diverse potential applications in medicinal chemistry and drug discovery. Its unique combination of cyclobutyl and azetidine moieties, along with its hydroxyl group, provides a solid foundation for further research and development. As ongoing studies continue to uncover new insights into its properties and biological activities, 1-Azetidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- is poised to play a significant role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.